Cas no 27864-26-2 (Benzeneacetic acid,4-[(1-methylethyl)amino]-)
![Benzeneacetic acid,4-[(1-methylethyl)amino]- structure](https://www.kuujia.com/scimg/cas/27864-26-2x500.png)
27864-26-2 structure
Product name:Benzeneacetic acid,4-[(1-methylethyl)amino]-
Benzeneacetic acid,4-[(1-methylethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-[(1-methylethyl)amino]-
- 2-[4-(propan-2-ylamino)phenyl]acetic acid
- SCHEMBL9911354
- Acide isopropylamino-4 phenylacetique [French]
- 4-((1-Methylethyl)amino)benzeneacetic acid
- DTXSID50182168
- Acide isopropylamino-4 phenylacetique
- AKOS017517986
- 27864-26-2
- (4-Isopropylaminophenyl)acetic acid
- Benzeneacetic acid, 4-((1-methylethyl)amino)-
- ACETIC ACID, 2-(p-(ISOPROPYLAMINO)PHENYL)-
- BRN 2364441
-
- Inchi: InChI=1S/C11H15NO2/c1-8(2)12-10-5-3-9(4-6-10)7-11(13)14/h3-6,8,12H,7H2,1-2H3,(H,13,14)
- InChI Key: AZRUDRPGFDSRHI-UHFFFAOYSA-N
- SMILES: CC(NC1=CC=C(CC(=O)O)C=C1)C
Computed Properties
- Exact Mass: 193.11035
- Monoisotopic Mass: 193.110279
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3
- XLogP3: 2.4
Experimental Properties
- Density: 1.138
- Boiling Point: 352.9°Cat760mmHg
- Flash Point: 167.2°C
- Refractive Index: 1.576
- PSA: 49.33
Benzeneacetic acid,4-[(1-methylethyl)amino]- Related Literature
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Y. Zhao,F. Schwemmer,S. Zehnle Lab Chip, 2015,15, 4133-4137
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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